Cas no 72036-29-4 (Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI))
72036-29-4 structure
Product Name:Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
CAS No:72036-29-4
MF:C4H3LiO2
MW:90.0064213275909
CID:548789
PubChem ID:11051577
Update Time:2025-04-19
Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
- lithium,methyl prop-2-ynoate
- METHYL LITHIOPROPIOLATE
- (3-Methoxy-3-oxo-1-propynyl)lithium
- 1-lithio methyl propiolate
- 2-Propynoicacid,methyl ester,lithium complex
- lithium methylpropiolate
- Methyl 3-lithiopropynoate
- methyl 3-lithiopropyonate
- methyl lithiopropyonate
- methyl propiolate lithium salt
- AG-G-83029
- AKOS006332087
- METHYLLITHIOPROPIOLATE
- lithio methyl propiolate
- 72036-29-4
- DTXSID30453287
-
- Inchi: 1S/C4H3O2.Li/c1-3-4(5)6-2;/h2H3;/q-1;+1
- InChI Key: WKQRVRIXMUTYTN-UHFFFAOYSA-N
- SMILES: O(C(C#[C-])=O)C.[Li+]
Computed Properties
- Exact Mass: 90.02930
- Monoisotopic Mass: 90.02930777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 99.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: -0.33040
Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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